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Compound of Interest

Compound Name: 2-Fluoro-6-methylbenzonitrile

Cat. No.: B188161 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 2-Fluoro-6-
methylbenzonitrile

This guide provides a comprehensive overview of the safety, handling, and hazardous

properties of 2-Fluoro-6-methylbenzonitrile, tailored for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

to ensure a thorough understanding of the material's characteristics.

Chemical Identification
2-Fluoro-6-methylbenzonitrile is a versatile chemical intermediate used in the synthesis of

pharmaceuticals and agrochemicals.[1] Its fluorinated structure enhances reactivity and

stability, making it a valuable building block in organic synthesis.[1]

Identifier Value

Chemical Name 2-Fluoro-6-methylbenzonitrile

Synonyms 2-Cyano-3-fluorotoluene[1]

CAS Number 198633-76-0[1]

Molecular Formula C₈H₆FN[1]

Molecular Weight 135.14 g/mol [1]

Purity ≥ 98% (GC)[1]
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Physical and Chemical Properties
The physical state of this compound is a solid, appearing as a white to orange or green powder

or crystal.[1]

Property Value

Appearance White to orange to green powder to crystal[1]

Physical State Solid[2][3]

Melting Point 39 - 48 °C[1][2]

Boiling Point 207.4 ± 20.0 °C (Predicted)[2]

Flash Point 90.6±21.8 °C[2]

Hazard Identification and GHS Classification
This material is classified as hazardous. It is toxic if swallowed, in contact with skin, or if

inhaled, and causes serious irritation to skin and eyes.[4]

GHS Classification Hazard Statement

Signal Word Danger

Pictograms Skull and crossbones, Exclamation mark

Acute Toxicity (Oral, Dermal, Inhalation)
H301+H311+H331: Toxic if swallowed, in

contact with skin or if inhaled

Skin Corrosion/Irritation H315: Causes skin irritation[4]

Serious Eye Damage/Irritation
H318 / H319: Causes serious eye damage /

Causes serious eye irritation[4]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation[4]

Safe Handling and Emergency Protocols
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Detailed procedures for safe handling and emergency response are critical when working with

2-Fluoro-6-methylbenzonitrile.

Experimental Protocols: First Aid Measures
The following protocols should be followed immediately in case of exposure.

Exposure Route Protocol

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor. Rinse mouth. Do NOT

induce vomiting.[3]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Call a POISON

CENTER or doctor.[3]

Skin Contact

IF ON SKIN: Wash with plenty of water. Take off

immediately all contaminated clothing and wash

it before reuse. Call a POISON CENTER or

doctor if you feel unwell.

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Immediate medical attention is required.[3]

Methodology for Accidental Release (Spill Cleanup)
Ensure Adequate Ventilation: Use only in a well-ventilated area or under a chemical fume

hood.[3][5]

Personal Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, clothing, and eye/face protection, to prevent skin and eye contact.[3] Avoid breathing

dust.

Containment and Cleanup: Sweep up the solid material, avoiding dust formation, and shovel

it into a suitable container for disposal.[3]
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Environmental Precautions: Prevent the material from entering drains or the environment.[3]

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3]

Fire-Fighting Measures
Aspect Protocol

Suitable Extinguishing Media
Water spray, carbon dioxide (CO2), dry

chemical, or alcohol-resistant foam.[3]

Specific Hazards

Thermal decomposition can lead to the release

of irritating gases and vapors, including nitrogen

oxides (NOx), carbon monoxide (CO), and

hydrogen fluoride (HF).[3]

Protective Equipment

As in any fire, wear a self-contained breathing

apparatus (SCBA) with pressure-demand

(MSHA/NIOSH approved or equivalent) and full

protective gear.[3]

Storage and Transportation
Proper storage and transportation are essential to maintain the chemical's integrity and ensure

safety.
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Requirement Specification

Storage Conditions

Keep containers tightly closed in a dry, cool, and

well-ventilated place.[3] Store locked up.[3]

Recommended storage is at room temperature

in a cool, dark place (<15°C).

Incompatible Materials Strong oxidizing agents, strong acids.[3]

UN Number UN3439[3]

Proper Shipping Name NITRILES, SOLID, TOXIC, N.O.S.[3]

Hazard Class 6.1[3]

Packing Group III[3]

Visualized Workflows and Relationships
To better illustrate the procedural and informational relationships, the following diagrams are

provided.
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Caption: Logical flow of information within the MSDS for 2-Fluoro-6-methylbenzonitrile.
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Caption: Workflow for handling an accidental spill of 2-Fluoro-6-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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